Tert-butyl [2-(5-amino-1,3,4-oxadiazol-2-yl)ethyl]carbamate

• IUPAC Name: tert-butyl N-[2-(5-amino-1,3,4-oxadiazol-2-yl)ethyl]carbamate
• InChI: InChI=1S/C9H16N4O3/c1-9(2,3)16-8(14)11-5-4-6-12-13-7(10)15-6/h4-5H2,1-3H3,(H2,10,13)(H,11,14)
• InChI Key: SQNPACYFNLHCTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC1=NN=C(O1)N
• Molecular Formula: C9H16N4O3
• Molecular Weight: 228.25 g/mol

Description

“Tert-butyl [2-(5-amino-1,3,4-oxadiazol-2-yl)ethyl]carbamate” is a chemical compound with the molecular formula C9H16N4O3 and a molecular weight of 228.252. It is derived from the combination of two main components: “5-tert-Butyl-1,3,4-oxadiazol-2-amine” and “tert-Butyl carbamate”. The former is a derivative of thiadiazole while the latter is used in the synthesis of N-Boc-protected anilines.

Synthesis Analysis

The synthesis of “Tert-butyl [2-(5-amino-1,3,4-oxadiazol-2-yl)ethyl]carbamate” could potentially involve the reaction of “5-tert-Butyl-1,3,4-oxadiazol-2-amine” with “tert-Butyl carbamate”. The former can be synthesized by reacting phenyl acetic acid derivatives with thiosemicarbazide. The latter can be synthesized by palladium-catalyzed cross-coupling reaction with various aryl (Het) halides.

Molecular Structure Analysis

The molecular structure of “Tert-butyl [2-(5-amino-1,3,4-oxadiazol-2-yl)ethyl]carbamate” can be analyzed based on its components. The “5-tert-Butyl-1,3,4-oxadiazol-2-amine” component has a molecular structure represented by the SMILES string NC1=NN=C(C(C)(C)C)O1.

Scientific Research Applications

Antibacterial Activity

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Palladium-Catalyzed Synthesis

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Functionalized Pyrroles

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Nitrosation and Reduction Route

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Structural Characterization

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Mechanism of Action

Target of Action

Similar compounds such as 2-amino-5-tert-butyl-1,3,4-thiadiazole have been found to inhibit the corrosion of brass in sea water samples , suggesting a potential interaction with metal ions.

Mode of Action

It’s known that oxadiazoles, a class of compounds to which this molecule belongs, have a broad spectrum of biological activity . They have been reported to possess anti-inflammatory, anti-HIV, antibacterial, anticonvulsant, antimalarial, herbicidal, antianxiety, insecticidal, antitubercular, antiviral, antifungal, anti-HBV, anticancer, and analgesic properties .

Biochemical Pathways

Oxadiazole derivatives have been found to interact with a variety of biochemical pathways due to their broad spectrum of biological activity .

Result of Action

Oxadiazole derivatives have been reported to have a broad spectrum of biological activity, suggesting that they may have multiple effects at the molecular and cellular level .